Cas no 220757-73-3 (4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-)

4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- structure
220757-73-3 structure
Product Name:4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
CAS No:220757-73-3
MF:C8H11NO2
MW:153.178442239761
CID:244018
PubChem ID:19347453
Update Time:2025-04-19

4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
    • 3,5-Dimethyl-2-(hydroxymethyl)-4-pyridone
    • 2-(Hydroxymethyl)-3,5-dimethyl-4(1H)-pyridinone
    • B0025-007871
    • 727375-13-5
    • 220757-73-3
    • 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one
    • SCHEMBL4483339
    • 2-(hydroxymethyl)-3,5-dimethyl-1H-pyridin-4-one
    • CS-0166418
    • Esomeprazole Impurity 22
    • D80824
    • 2-hydroxymethyl-3,5-dimethylpyridin-4-ol
    • 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one? (Omeprazole Impurity
    • AKOS037649240
    • BS-17508
    • MFCD18816545
    • QAZJWGGYPDKWMQ-UHFFFAOYSA-N
    • SCHEMBL8066691
    • 2-(Hydroxymethyl)-3,5-dimethylpyridin-4-ol
    • Inchi: 1S/C8H11NO2/c1-5-3-9-7(4-10)6(2)8(5)11/h3,10H,4H2,1-2H3,(H,9,11)
    • InChI Key: QAZJWGGYPDKWMQ-UHFFFAOYSA-N
    • SMILES: OCC1=C(C)C(C(C)=CN1)=O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
  • LogP: 0.48400
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